Cas no 2679934-66-6 ((3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid)

• Product Name: (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid
• CAS No: 2679934-66-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6241057
• PubChem ID: 165920467
• Update Time: 2025-05-19

(3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679934-66-6
• EN300-28272299
• (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid

• Inchi： 1S/C10H17NO3/c1-6(12)11-8(7-4-5-7)10(2,3)9(13)14/h7-8H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t8-/m1/s1
• InChI Key： FJXKDYSCDRJSEY-MRVPVSSYSA-N
• SMILES： OC(C(C)(C)[C@@H](C1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid

Introduction to (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid (CAS No. 2679934-66-6)

Compound CAS No. 2679934-66-6, specifically identified as (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and biochemical studies.

The molecular structure of (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid incorporates a cyclopropyl group and an acetamido moiety, which are known to contribute to its distinct chemical properties. The presence of these functional groups not only enhances its reactivity but also opens up possibilities for diverse biochemical interactions. This compound's stereochemistry, particularly the (3R) configuration, plays a crucial role in determining its biological activity and efficacy.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The research on (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid aligns with this trend, as it has shown promise in various preclinical studies. These studies have highlighted its potential as a building block for the synthesis of more complex molecules with therapeutic applications.

The synthesis of (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration. These methods not only underscore the compound's complexity but also demonstrate the advancements in synthetic chemistry that have enabled its production.

One of the most compelling aspects of (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid is its potential role in drug discovery. The cyclopropyl group and acetamido moiety are known to interact with biological targets in unique ways, making this compound a valuable candidate for further investigation. Researchers have been exploring its interactions with enzymes and receptors, aiming to identify new therapeutic pathways.

The pharmacological profile of (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid is still under extensive study, but initial findings suggest that it may exhibit properties such as anti-inflammatory and analgesic effects. These potential applications are particularly exciting given the ongoing efforts to develop treatments for chronic inflammatory diseases and pain management.

In addition to its pharmaceutical applications, this compound has shown promise in biochemical research. Its unique structure makes it a useful tool for studying enzyme mechanisms and metabolic pathways. By understanding how this compound interacts with biological systems, scientists can gain insights into fundamental processes that may lead to new therapeutic strategies.

The future prospects for (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid are vast. As research continues, it is expected that new applications will be discovered, further solidifying its importance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

The development of novel compounds like (3R)-3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid underscores the dynamic nature of chemical research and its impact on society. By continuously exploring new frontiers in drug discovery and biochemical studies, we can look forward to more effective treatments and a deeper understanding of life's complexities.